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Disclaimer: The compound "(R)-STU104" is not found in the public domain. This document
provides information on several research compounds with similar numerical identifiers (104),
which may be of interest. The primary focus of these notes is DRP-104 (Sirpiglenastat), a novel
glutamine antagonist currently in clinical development.

DRP-104 (Sirpiglenastat): A Tumor-Targeted
Glutamine Antagonist

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sirpiglenastat (DRP-104) is a first-in-class prodrug of the broad-acting glutamine antagonist 6-
diazo-5-oxo-L-norleucine (DON).[1][2] It is designed to be preferentially activated within the
tumor microenvironment, delivering the active metabolite DON to cancer cells while minimizing
systemic toxicity.[1] By inhibiting multiple enzymes involved in glutamine metabolism, DRP-104
disrupts tumor cell anabolism and key metabolic pathways essential for rapid proliferation.[2][3]
Furthermore, DRP-104 has been shown to modulate the tumor immune microenvironment,
enhancing anti-tumor immune responses.[4][5]
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Mechanism of Action

DRP-104 is bioactivated to DON within the tumor, where DON acts as a glutamine antagonist.
[6] Glutamine is a critical nutrient for cancer cells, contributing to energy production, nucleotide
and amino acid synthesis, and redox balance. By blocking glutamine utilization, DON induces
metabolic stress and inhibits tumor growth.[5][7] Additionally, the inhibition of glutamine
metabolism can reverse the immunosuppressive environment within the tumor, promoting the
activity of cytotoxic T cells.[5]
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Mechanism of action of DRP-104 (Sirpiglenastat).
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Experimental Protocols

4.1. In Vivo Antitumor Efficacy Studies in Mouse Models

e Animal Model: CT26 tumor-bearing mice.

o Treatment: DRP-104 administered subcutaneously at a dose of 0.5 mg/kg once daily for 5

days.[4]

e Endpoint: Tumor growth inhibition and median survival.

¢ Results: Treatment resulted in a 90% inhibition of tumor growth by day 12, with a median

survival of 36 days.[4]

4.2. Clinical Trial Protocol for Advanced Solid Tumors

o Study Design: A Phase 1/2, first-in-human study to evaluate the safety, tolerability,

pharmacokinetics, and preliminary anti-tumor activity of DRP-104 as a single agent and in

combination with atezolizumab.[9]

o Patient Population: Adult patients with advanced solid tumors.[9]
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¢ Administration: DRP-104 administered via intravenous infusion or subcutaneous injection.[9]
e Primary Endpoints: Safety and tolerability.

e Secondary Endpoints: Objective response rate, progression-free survival, and overall
survival.
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Workflow for a Phase 1/2 clinical trial of DRP-104.
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Description: A heterodimeric fusion protein that acts as an interleukin-1 (IL-1) antagonist.[10]
[11]

Mechanism of Action: Selectively binds and inactivates both circulating IL-13 and IL-1a,
thereby reducing inflammation.[10]

Indication: Investigated for the treatment of ST-segment elevation myocardial infarction
(STEMI) and other inflammatory diseases.[11][12][13][14]

Dosage and Administration: Single subcutaneous administration of 80 mg or 160 mg has
been studied in clinical trials.[14]

PR-104

Description: A hypoxia-activated pre-prodrug of a DNA cross-linking agent.[15][16]

Mechanism of Action: PR-104 is converted to its active form, PR-104A, which is then
reduced under hypoxic conditions to form DNA cross-linking species, leading to cell death in
hypoxic tumor cells.[16][17]

Indication: Investigated for the treatment of advanced solid tumors.[15]

SRT2104

Description: A selective small molecule activator of Sirtuin 1 (SIRT1).[18][19][20]

Mechanism of Action: Allosterically activates SIRT1, a deacetylase involved in cellular
metabolism, stress response, and longevity.[19][21][22]

Indication: Investigated for a wide range of conditions including metabolic diseases,
neurodegenerative disorders, and inflammatory conditions.[23][24][25][26]

Dosage and Administration: Oral administration of doses ranging from 100 mg/kg in mice to
various oral doses in human clinical trials has been studied.[18][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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